Cas no 88670-79-5 (2H-Indazole, 2-[2-[4-(phenylmethoxy)phenoxy]ethyl]-)

• Product Name: 2H-Indazole, 2-[2-[4-(phenylmethoxy)phenoxy]ethyl]-
• CAS No: 88670-79-5
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 625044
• PubChem ID: 71319437
• Update Time: 2025-04-19

2H-Indazole, 2-[2-[4-(phenylmethoxy)phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 2-[2-[4-(phenylmethoxy)phenoxy]ethyl]-
• 2-[2-(4-phenylmethoxyphenoxy)ethyl]indazole
• 2-(2-(4-(Benzyloxy)phenoxy)ethyl)-2H-indazole
• DTXSID80749460
• 88670-79-5
• 2-{2-[4-(Benzyloxy)phenoxy]ethyl}-2H-indazole

• Inchi： 1S/C22H20N2O2/c1-2-6-18(7-3-1)17-26-21-12-10-20(11-13-21)25-15-14-24-16-19-8-4-5-9-22(19)23-24/h1-13,16H,14-15,17H2
• InChI Key： TXDQFTBWFFCADB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CCN1C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 344.152477885g/mol
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 36.3Ų